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Compound of Interest

Compound Name: Triethylarsine

Cat. No.: B1607241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triethylarsine ((C₂H₅)₃As), an organoarsenic compound, presents significant health and safety

concerns that necessitate a thorough understanding for professionals in research, scientific,

and drug development fields. This guide provides an in-depth technical overview of the hazards

associated with triethylarsine, including its physicochemical properties, toxicological profile,

and routes of exposure. While specific quantitative toxicity data for triethylarsine is not readily

available in public literature, this document compiles relevant information on similar compounds

and general principles of arsenic toxicology to inform safe handling and emergency

preparedness. Detailed experimental protocols for assessing acute toxicity, based on OECD

guidelines, are provided to guide further research.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of triethylarsine is fundamental

to its safe handling and storage.
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Property Value Reference

CAS Number 617-75-4 [1][2]

Molecular Formula C₆H₁₅As [1]

Molecular Weight 162.10 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Strong, garlic-like [3]

Boiling Point 140 °C (284 °F) [3]

Melting Point -91 °C (-132 °F) [3]

Flash Point 24.9 °C (76.8 °F) [3]

Density 1.152 g/cm³ [3]

Vapor Pressure
8.9 ± 0.2 mmHg at 25°C

(Predicted)
[3]

Solubility Slightly soluble in water [4]

Toxicological Profile
Triethylarsine is classified as a highly toxic substance. Acute exposure through oral, dermal,

or inhalation routes can lead to severe health effects.

Acute Toxicity
While specific LD50 and LC50 values for triethylarsine are not readily found in publicly

available literature, the compound is known to be highly toxic. For illustrative purposes, the

acute toxicity data for a structurally related compound, triethylamine, is presented below. It is

crucial to note that these values are for a different chemical and should be treated with caution

when assessing the potential hazard of triethylarsine. Organoarsenic compounds are

generally considered to be highly toxic.
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Route Species Value Reference

Oral LD50 Rat 730 mg/kg [5]

Dermal LD50 Rabbit 580 mg/kg [5]

Inhalation LC50 (4h) Rat 7.1 mg/L [5]

Routes of Exposure and Symptoms
Exposure to triethylarsine can occur via inhalation, ingestion, or skin contact.[6]

Inhalation: Inhalation of triethylarsine vapors can cause irritation to the respiratory tract.[7]

Symptoms may include coughing, shortness of breath, and a burning sensation in the nose

and throat.[8] High concentrations can lead to more severe respiratory distress.[7]

Skin Contact: Direct contact with liquid triethylarsine can cause skin irritation and burns.[3]

Prolonged or repeated contact may lead to dermatitis.

Eye Contact: Vapors and direct contact can cause severe eye irritation, potentially leading to

chemical burns and permanent eye damage.

Ingestion: Ingestion of triethylarsine is highly toxic and can cause severe gastrointestinal

distress, including nausea, vomiting, abdominal pain, and diarrhea.[9] Systemic effects

similar to those of inorganic arsenic poisoning may occur.

Long-Term Health Effects
Chronic exposure to organoarsenic compounds can lead to a range of serious health problems.

While specific long-term effects of triethylarsine are not well-documented, effects from chronic

arsenic exposure are known to include:

Carcinogenicity: Inorganic arsenic is a confirmed human carcinogen, linked to cancers of the

skin, lung, and bladder.[4][10] The carcinogenic potential of specific organoarsenic

compounds like triethylarsine is not as well-defined but should be considered a significant

risk.
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Neurological Effects: Chronic exposure to arsenic can lead to peripheral neuropathy,

characterized by numbness, tingling, and pain in the extremities.[11]

Dermatological Effects: Skin lesions, changes in pigmentation, and hyperkeratosis

(thickening of the skin on palms and soles) are common signs of chronic arsenic exposure.

[9]

Cardiovascular and Hepatic Effects: Long-term arsenic exposure has been associated with

an increased risk of cardiovascular disease and liver damage.[4][9]

Metabolism and Toxicokinetics
The metabolism of organoarsenic compounds generally involves a series of reduction and

oxidative methylation reactions, primarily in the liver.[12][13] The biotransformation of

triethylarsine is not specifically detailed in the available literature, but a general pathway for

organic arsenicals can be inferred.
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General metabolic pathway of an organoarsenic compound.

Experimental Protocols
The following are detailed methodologies for key experiments to determine the acute toxicity of

a chemical substance, based on OECD guidelines. These protocols would be applicable for

assessing the toxicity of triethylarsine.
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OECD Guideline 420: Acute Oral Toxicity - Fixed Dose
Procedure
This method is designed to assess the acute oral toxicity of a substance using a stepwise

procedure with a small number of animals.[14]

Principle: Groups of animals of a single sex (typically female rats) are dosed in a stepwise

manner using a series of fixed dose levels (5, 50, 300, and 2000 mg/kg body weight).[11] The

initial dose is selected based on a sighting study to be a dose that is expected to produce some

signs of toxicity without causing mortality.[15] The outcome of the initial dose determines the

subsequent dosing steps.

Methodology:

Sighting Study: A single animal is dosed at a starting dose level. If the animal survives, the

next animal is dosed at a higher fixed dose level. If the animal dies, the next animal is dosed

at a lower fixed dose level. This continues until the dose causing evident toxicity or no effect

at the highest dose is identified.[15][16]

Main Study: Based on the results of the sighting study, a starting dose for the main study is

selected. A group of five animals is dosed at this level.[15]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[15]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.[11]

OECD Guideline 403: Acute Inhalation Toxicity
This guideline describes procedures for assessing the acute inhalation toxicity of a substance

as a gas, vapor, aerosol, or particulate.[3]

Principle: The traditional LC50 protocol involves exposing groups of animals (usually rats) to at

least three different concentrations of the test substance for a fixed period (typically 4 hours).[2]

[3] The concentration-time (C x t) protocol involves exposing animals to a series of

concentrations for multiple durations.[10]
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Methodology:

Animal Selection and Preparation: Healthy young adult rats are used. They are acclimatized

to the laboratory conditions for at least 5 days prior to the test.[10]

Exposure: Animals are exposed in inhalation chambers. The concentration of the test

substance in the chamber is monitored and controlled.[10]

Observation: Animals are observed for mortality and clinical signs of toxicity during and after

exposure for a period of at least 14 days. Body weights are recorded.[2]

Data Analysis: The LC50 value is calculated from the concentration-response data.

OECD 420: Acute Oral Toxicity OECD 403: Acute Inhalation Toxicity

Sighting Study
(Determine starting dose)

Main Study
(Dose group of 5 animals)

Observation (14 days)
(Mortality, clinical signs,

body weight)

Gross Necropsy

Animal Preparation
(Acclimatization)

Inhalation Exposure
(4 hours, various concentrations)

Observation (14 days)
(Mortality, clinical signs,

body weight)

LC50 Calculation

Click to download full resolution via product page

Experimental workflows for acute toxicity testing.
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Occupational Exposure Limits
Specific occupational exposure limits (OELs) for triethylarsine have not been established by

major regulatory bodies like OSHA, NIOSH, or ACGIH. However, due to its high toxicity,

exposure should be minimized to the lowest achievable levels. For inorganic arsenic

compounds, the following limits are established and should be considered as a conservative

reference:

Organization Limit Reference

OSHA PEL 0.01 mg/m³ (8-hour TWA) [13]

NIOSH REL
0.002 mg/m³ (15-minute

ceiling)
[14]

ACGIH TLV 0.01 mg/m³ (8-hour TWA) [13]

Personal Protective Equipment (PPE)
When handling triethylarsine, appropriate personal protective equipment is essential to

prevent exposure.

Respiratory Protection: A full-facepiece respirator with a cartridge appropriate for organic

vapors and particulates should be used.[17]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[17]

Eye Protection: Chemical safety goggles and a face shield are necessary to protect against

splashes and vapors.[17]

Skin and Body Protection: A lab coat, coveralls, and closed-toe shoes should be worn. In

case of a high risk of splashing, chemical-resistant aprons and boots are recommended.[15]

Safe Handling and Storage
Handle triethylarsine only in a well-ventilated area, preferably within a chemical fume hood.

[17]
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Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area

away from heat, sparks, and open flames.

Avoid contact with strong oxidizing agents.

Emergency Procedures
In the event of exposure to triethylarsine, immediate action is critical.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.[10]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.[18]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[18]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[19]

Conclusion
Triethylarsine is a highly hazardous chemical that requires stringent safety precautions in a

laboratory or industrial setting. While specific toxicological data for this compound is limited, the

known toxicity of other organoarsenic compounds underscores the need for extreme caution.

Adherence to proper handling procedures, use of appropriate personal protective equipment,

and preparedness for emergency situations are paramount to ensuring the safety of all

personnel working with this substance. Further research is needed to fully characterize the

toxicological profile of triethylarsine to enable more precise risk assessments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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